Cas no 89070-56-4 (Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)-)

Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)- structure
89070-56-4 structure
Product name:Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)-
CAS No:89070-56-4
MF:C15H15NO2S
MW:273.35010266304
CID:613587
PubChem ID:13418998

Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)-
    • 6,7-dimethoxy-1-thiophen-2-yl-3,4-dihydroisoquinoline
    • EN300-239510
    • 89070-56-4
    • 6,7-dimethoxy-1-(2-thienyl)-3,4-dihydroisoquinoline
    • 88333-64-6
    • 6,7-dimethoxy-1-(thiophen-2-yl)-3,4-dihydroisoquinoline
    • CS-0302358
    • AKOS015957293
    • DTXSID70540221
    • F2189-0032
    • Inchi: InChI=1S/C15H15NO2S/c1-17-12-8-10-5-6-16-15(14-4-3-7-19-14)11(10)9-13(12)18-2/h3-4,7-9H,5-6H2,1-2H3
    • InChI Key: GCLAPQKHEAKADN-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C2C(=C1)CCN=C2C3=CC=CS3)OC

Computed Properties

  • Exact Mass: 273.08234989g/mol
  • Monoisotopic Mass: 273.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1Ų
  • XLogP3: 3.3

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